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Compound of Interest

Compound Name: Peonidin 3-Glucoside

Cat. No.: B1679552

Introduction

Peonidin is a major O-methylated anthocyanidin, a class of water-soluble flavonoids that impart
red, purple, and blue pigmentation to many plants.[1][2] Its glycosidic forms, where one or more
sugar molecules are attached to the peonidin aglycone, are the most prevalent in nature.[3][4]
These Peonidin glycosides are of significant scientific interest due to their potential therapeutic
properties, including antioxidant, anti-inflammatory, anti-cancer, and bone health-promoting
activities.[1][3][5] The vast structural diversity, stemming from different sugar types, attachment
positions, and acylation patterns, influences their stability and biological function.[5] This guide
provides an in-depth overview of the methodologies for discovering, isolating, and
characterizing novel peonidin glycosides for researchers, scientists, and drug development
professionals.

Experimental Workflow for Isolation and
Identification

The discovery of novel peonidin glycosides follows a systematic workflow, beginning with
extraction from a biological matrix and culminating in structural elucidation and bioactivity
assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

